![molecular formula C26H23ClN4O2S B2917497 N-benzyl-3-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1115403-39-8](/img/structure/B2917497.png)
N-benzyl-3-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-3-(2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C26H23ClN4O2S and its molecular weight is 491.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrophysiological Activity
Research has explored the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, demonstrating their potency in in vitro Purkinje fiber assays comparable to other selective class III agents. These findings suggest potential applications in cardiac arrhythmia treatment, highlighting the imidazol-1-yl moiety's significance in producing class III electrophysiological activity (Morgan et al., 1990).
Anti-inflammatory Activity
Another study focused on synthesizing indolyl azetidinones, including compounds with structural similarities to the target molecule. These compounds showed anti-inflammatory activity, suggesting potential therapeutic applications in inflammation-related disorders (Kalsi et al., 1990).
Angiotensin II Receptor Antagonism
Nonpeptide angiotensin II receptor antagonists have been prepared, including N-(biphenylyl-methyl)imidazoles, indicating the broader class's potential for treating hypertension through oral administration. This research demonstrates the flexibility of imidazole derivatives in developing antihypertensive therapies (Carini et al., 1991).
Antiulcer Agents
Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents, showing good cytoprotective properties in ethanol and HCl models. This suggests applications in developing treatments for gastric ulcers (Starrett et al., 1989).
Nonaqueous Capillary Electrophoresis
A study on nonaqueous capillary electrophoresis for imatinib mesylate and related substances showcases the analytical applications of such compounds, emphasizing their role in quality control and pharmaceutical analysis (Ye et al., 2012).
Synthesis and Biological Activity
Research on the synthesis and biological activity of various imidazole derivatives, including antiulcer and antimicrobial activities, further illustrates the chemical versatility and potential biomedical applications of compounds within this class. These studies contribute to our understanding of how structural modifications can impact biological activity and therapeutic potential (Talupur et al., 2021).
properties
IUPAC Name |
N-benzyl-3-[2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN4O2S/c1-18-10-11-21(15-23(18)27)30-24(32)17-34-26-28-12-13-31(26)22-9-5-8-20(14-22)25(33)29-16-19-6-3-2-4-7-19/h2-15H,16-17H2,1H3,(H,29,33)(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHELIAWDWKUKGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NCC4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.